Cas no 2012757-15-0 (tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate
• CAS No: 2012757-15-0
• MF: C₁₃H₁₈Cl₂N₂O₂
• MW: 305.200221538544
• CID: 6239812
• PubChem ID: 165621279
• Update Time: 2025-05-23

tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate
• EN300-1872600
• tert-butyl N-[2-amino-1-(2,6-dichlorophenyl)ethyl]carbamate
• 2012757-15-0

• Inchi： 1S/C13H18Cl2N2O2/c1-13(2,3)19-12(18)17-10(7-16)11-8(14)5-4-6-9(11)15/h4-6,10H,7,16H2,1-3H3,(H,17,18)
• InChI Key： PUAUIKGWFPWTTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 304.0745332g/mol
• Monoisotopic Mass: 304.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate

tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate (CAS No. 2012757-15-0): An Overview of Its Synthesis, Properties, and Applications

tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate (CAS No. 2012757-15-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the synthesis, properties, and applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date analysis.

The synthesis of tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate involves several well-established chemical reactions. One common approach is the reaction of 2-amino-1-(2,6-dichlorophenyl)ethanol with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product with high purity and yield. The choice of solvent and reaction conditions can significantly influence the efficiency and selectivity of the synthesis, making it a topic of ongoing research.

In terms of its physical and chemical properties, tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate is a white crystalline solid with a molecular weight of 339.18 g/mol. It is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation.

The biological activity of tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate has been extensively studied in recent years. Research has shown that this compound possesses potent antimicrobial and antiviral properties, making it a promising candidate for the development of novel therapeutic agents. For instance, studies have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. Additionally, preliminary data suggest that it may have antiviral activity against certain RNA viruses, although further research is needed to confirm these findings.

Beyond its antimicrobial and antiviral properties, tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate has also been investigated for its potential as a neuroprotective agent. Preclinical studies have indicated that it may have neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings open up new avenues for its use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In the context of drug development, the pharmacokinetic properties of tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate are crucial for its potential therapeutic applications. Studies have shown that it has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life in vivo. These properties make it an attractive candidate for further preclinical and clinical evaluation.

The safety profile of tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate is another important consideration in its development as a therapeutic agent. Toxicity studies conducted in animal models have indicated that it is generally well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, tert-butyl N-2-amino-1-(2,6-dichlorophenyl)ethylcarbamate (CAS No. 2012757-15-0) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.